Cas no 1798543-09-5 (4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide)

• Product Name: 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide
• CAS No: 1798543-09-5
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 5373976
• Update Time: 2025-06-08

4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide

• Inchi： 1S/C16H19N3O4S/c1-23-13-4-2-3-11(9-13)17-15(21)18-7-5-12(6-8-18)19-14(20)10-24-16(19)22/h2-4,9,12H,5-8,10H2,1H3,(H,17,21)
• InChI Key： NMTQNPTVAFOCPW-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=CC(OC)=C2)=O)CCC(N2C(=O)CSC2=O)CC1

Experimental Properties

• Density: 1.420±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.68±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide

4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide (CAS No. 1798543-09-5): A Comprehensive Overview

4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide (CAS No. 1798543-09-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique thiazolidine and piperidine moieties, exhibits promising pharmacological properties that make it a potential candidate for various therapeutic applications.

The molecular structure of 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide is composed of a thiazolidine ring, which is known for its biological activity and structural flexibility. The presence of the piperidine ring further enhances the compound's pharmacokinetic properties, making it an attractive target for drug development. The methoxyphenyl substituent adds additional complexity and potential for interaction with biological targets.

Recent studies have highlighted the multifaceted biological activities of this compound. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in neuroprotective applications. Preclinical studies have indicated that 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide can protect neurons from oxidative stress and apoptosis, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's disease. The mechanism of action appears to involve the modulation of intracellular signaling pathways, including the activation of Nrf2 and the inhibition of NF-κB.

The pharmacokinetic profile of 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide has been extensively studied to ensure its suitability for clinical use. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed after oral administration and has a moderate half-life, which allows for once-daily dosing regimens. Its low toxicity profile further supports its potential as a safe therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials, which will focus on specific disease indications such as chronic inflammatory conditions and neurodegenerative disorders.

The synthesis of 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key synthetic steps include the formation of the thiazolidine ring through a cyclization reaction and the coupling of the piperidine moiety using advanced coupling techniques such as palladium-catalyzed cross-coupling reactions.

In conclusion, 4-(2,4-Dioxo-3-thiazolidinyl)-N-(3-methoxyphenyl)-1-piperidinecarboxamide (CAS No. 1798543-09-5) represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use in clinical practice.